Cas no 802-02-8 (1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene)

1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene structure
802-02-8 structure
Product Name:1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene
CAS No:802-02-8
MF:C21H14BrF3
MW:403.235075473785
CID:1800409
PubChem ID:13117
Update Time:2025-04-21

1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-(1-bromo-2,2-diphenylethenyl)-3-(trifluoromethyl)benzene
    • ETHYLENE, 1-BROMO-2,2-DIPHENYL-1-(alpha,alpha,alpha-TRIFLUORO-m-TOLYL)-
    • 1-Bromo-2,2-diphenyl-1-(alpha,alpha,alpha-trifluoro-m-tolyl)ethylene
    • DTXSID60230149
    • 802-02-8
    • BRN 2567481
    • Stilbene, alpha'-bromo-alpha-phenyl-3-(trifluoromethyl)-
    • Inchi: 1S/C21H14BrF3/c22-20(17-12-7-13-18(14-17)21(23,24)25)19(15-8-3-1-4-9-15)16-10-5-2-6-11-16/h1-14H
    • InChI Key: QOZNDMKCOLARHB-UHFFFAOYSA-N
    • SMILES: Br/C(/C1C=CC=C(C(F)(F)F)C=1)=C(/C1C=CC=CC=1)\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 402.023
  • Monoisotopic Mass: 402.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 7.4

Experimental Properties

  • Density: 1.394
  • Boiling Point: 411.1°C at 760 mmHg
  • Flash Point: 257.1°C
  • Refractive Index: 1.593
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